Cas no 1550686-89-9 (2-(fluoromethyl)-3-methylbutanoic acid)
1550686-89-9 structure
Product Name:2-(fluoromethyl)-3-methylbutanoic acid
CAS No:1550686-89-9
MF:C6H11FO2
MW:134.148745775223
CID:6481438
PubChem ID:83815063
Update Time:2024-01-12
2-(fluoromethyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(fluoromethyl)-3-methylbutanoic acid
- EN300-1846804
- SCHEMBL14803647
- 1550686-89-9
-
- Inchi： 1S/C6H11FO2/c1-4(2)5(3-7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)
- InChI Key： MJNUHBYSKOVPOU-UHFFFAOYSA-N
- SMILES： FCC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 134.07430775g/mol
- Monoisotopic Mass: 134.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
2-(fluoromethyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846804-1g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-5g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 5g |
$2235.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-10g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 10g |
$3315.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-0.05g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-0.1g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-0.25g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-0.5g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-1.0g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1846804-2.5g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1846804-5.0g |
2-(fluoromethyl)-3-methylbutanoic acid |
1550686-89-9 | 5g |
$3770.0 | 2023-06-01 |
2-(fluoromethyl)-3-methylbutanoic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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